Cas no 891843-56-4 (Benzoic acid, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester)

• Product Name: Benzoic acid, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester
• CAS No: 891843-56-4
• MF: C₁₅H₂₁BO₄
• MW: 276.135844945908
• CID: 1939903
• PubChem ID: 68812827
• Update Time: 2025-10-23

Benzoic acid, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester
• methyl 2-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Z2044828258
• SCHEMBL3849101
• CS-0356809
• EN300-24295153
• VRNQCNRMTFOMSQ-UHFFFAOYSA-N
• 2-Methyl-6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
• AT26692
• 891843-56-4
• methyl 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• starbld0017246

• Inchi： 1S/C15H21BO4/c1-10-8-7-9-11(12(10)13(17)18-6)16-19-14(2,3)15(4,5)20-16/h7-9H,1-6H3
• InChI Key： VRNQCNRMTFOMSQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C)C=2C(=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.1532893Da
• Monoisotopic Mass: 276.1532893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on Benzoic acid, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-,methyl ester

Comprehensive Overview of Benzoic acid, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester (CAS No. 891843-56-4)

Benzoic acid, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester (CAS 891843-56-4) is a specialized boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronates, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a methyl ester and a dioxaborolane ring, enhances stability and reactivity, making it a sought-after reagent for constructing complex molecular architectures.

The growing demand for boron-containing compounds in precision medicine and catalysis has spotlighted CAS 891843-56-4. Researchers frequently inquire about its synthetic applications, solubility profiles, and handling protocols, reflecting its relevance in cutting-edge projects. For instance, its role in proteolysis-targeting chimeras (PROTACs)—a hot topic in targeted protein degradation—has spurred interest among biochemists. Additionally, its compatibility with green chemistry principles aligns with the industry’s shift toward sustainable synthesis.

From a technical perspective, Benzoic acid, 2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester exhibits excellent thermal stability and moisture resistance, critical for large-scale manufacturing. Analytical techniques like NMR spectroscopy and HPLC purity testing confirm its structural integrity, addressing common quality concerns. Users often search for alternative boron sources or cost-effective synthesis routes, underscoring the need for detailed technical data sheets and structure-activity relationship (SAR) studies.

In the context of intellectual property, patents involving CAS 891843-56-4 highlight its utility in OLED materials and bioconjugation, further expanding its commercial appeal. Regulatory compliance, such as REACH and FDA guidelines, is another frequent query, emphasizing the compound’s adherence to global safety standards. As the pharmaceutical industry increasingly adopts boron chemistry, this compound’s versatility ensures its prominence in both academic and industrial settings.

To optimize SEO visibility, this article integrates high-traffic keywords like “boronic ester synthesis”, “Suzuki coupling reagent”, and “methyl ester derivatives”. By addressing trending topics such as drug delivery systems and catalytic efficiency, the content caters to diverse audiences—from synthetic chemists to material engineers. Future research may explore its potential in bioimaging or metal-free catalysis, positioning CAS 891843-56-4 as a linchpin in next-generation chemical innovations.